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Compound of Interest

Compound Name: Oleyl alcohol

Cat. No.: B1678992

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleyl alcohol, a long-chain unsaturated fatty alcohol, is a versatile excipient and intermediate
in pharmaceutical and cosmetic formulations. Its utility as an emollient, emulsifier, and
penetration enhancer necessitates a thorough understanding of its safety profile and handling
requirements to ensure occupational safety and experimental integrity. This technical guide
provides an in-depth overview of the safety data sheet (SDS) for Oleyl alcohol, detailed
handling precautions, and relevant experimental protocols for safety assessment.

Core Safety and Physical Properties

A comprehensive understanding of the physical and chemical properties of a substance is
fundamental to its safe handling. The following tables summarize the key quantitative data for
Oleyl alcohol.

Physical and Chemical Properties
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Property Value Source
Molecular Formula CisH360 [1112]
Molecular Weight 268.48 g/mol [1][2]
Appearance .Cok.)rless to pale yellow oily 3]
liquid

Odor Fatty animal odor [4]
Melting Point ~6°C /428 °F [2]
Boiling Point 206 - 207 °C /402.8 - 404.6 °F  [2]
Flash Point 180 °C / 356 °F (closed cup) [2]
Density 0.849 g/mL at 25 °C [5]
Water Solubility Immiscible [2][4]
Solubility in Other Solvents Soluble in alcohol and ether [4]
Refractive Index 1.461 [11[2]

Fire Safety Data

Oleyl alcohol is a combustible liquid, and appropriate fire safety measures must be in place.
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Property

Value

Source

Flash Point

180 °C / 356 °F (closed cup)

Autoignition Temperature

Not available

NFPA Rating

Health: 1, Flammaubility: O,
Instability: 0

Suitable Extinguishing Media

Carbon dioxide (COz2), powder,
water spray, alcohol-resistant
foam. In case of a major fire,
evacuate the area and fight the
fire remotely due to the risk of

explosion.

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (CO2)

Toxicity Data

The toxicological properties of Oleyl alcohol have not been fully investigated. However,

available data indicates that it can cause skin and eye irritation.

Test Species Result Source
Draize test, eye Rabbit 100 mg/24H Mild

Draize test, skin Rabbit 500 mg/24H Mild

Draize test, skin Rabbit 100 mg/24H Severe

Oral LDso (Rat) N.A. [4]

Inhalation LCso (Rat) N.A.

[4]

Dermal LDso (Rabbit) N.A.

[4]

Hazard Identification and Handling Precautions
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Oleyl alcohol is classified as a skin and eye irritant.[1][7] Adherence to proper handling
procedures is crucial to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) approved standards.[8]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[2][9] Gloves must be inspected prior to use and disposed of in
accordance with applicable laws and good laboratory practices.[4]

o Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a full-face respirator with an appropriate cartridge (e.g., type ABEK, EN
14387).[4]

e Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.
Wash hands before breaks and at the end of the workday.[4]

Engineering Controls

» Ensure adequate ventilation in the handling area.

o Eyewash stations and safety showers should be in close proximity to the workstation.[6]

Handling and Storage

¢ Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] For
long-term storage, a freezer is recommended.[7] Keep away from incompatible materials
such as acids and oxidizing agents.[6]

Emergency Procedures
First Aid Measures

e Eye Contact: Rinse cautiously with water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention if irritation persists.[2][5]
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o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice/attention.[5][6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2][5]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Get medical aid.[5][6]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid breathing vapors, mist, or gas.[4]

e Environmental Precautions: Do not let the product enter drains.[4]

e Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,
sand, silica gel, acid binder, universal binder, sawdust) and dispose of as hazardous waste.
Keep in suitable, closed containers for disposal.[4][6]

Experimental Protocols for Safety Assessment

The following are summaries of standardized protocols for assessing the skin and eye irritation
potential of chemicals like Oleyl alcohol. These are based on the OECD Guidelines for the
Testing of Chemicals.

OECD 404: Acute Dermal Irritation/Corrosion

This test guideline describes a procedure for the assessment of acute skin irritation and
corrosion.

e Principle: A single dose of the test substance is applied to the skin of an experimental animal
(typically an albino rabbit) for a defined period. The skin is then observed for signs of
erythema (redness) and edema (swelling).

e Methodology:
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o Animal Selection: Healthy young adult albino rabbits are used.

o Test Substance Application: Approximately 0.5 mL (for liquids) or 0.5 g (for solids and
semi-solids) of the test substance is applied to a small area (about 6 cm?) of shaved skin
and covered with a gauze patch and semi-occlusive dressing.

o Exposure Duration: The exposure period is typically 4 hours.[4]

o Observation: The skin is examined for erythema and edema and scored at 1, 24, 48, and
72 hours after patch removal. Observations may continue for up to 14 days to assess the
reversibility of the effects.[7]

« Interpretation of Results: The severity of the skin reaction is scored based on a standardized
grading scale. The reversibility of the skin reactions is a key factor in determining the
irritation potential.

OECD 405: Acute Eye Irritation/Corrosion

This guideline details the procedure for evaluating the potential of a substance to cause eye
irritation or corrosion.

e Principle: A single dose of the test substance is applied to one eye of an experimental animal
(albino rabbit), with the untreated eye serving as a control. The eye is then examined for any
lesions of the cornea, iris, and conjunctivae.[3]

o Methodology:
o Animal Selection: Healthy young adult albino rabbits are used.

o Test Substance Application: A single dose of the test substance (0.1 mL for liquids) is
instilled into the conjunctival sac of one eye.[10]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10] The
degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva,
cornea, and iris. The observation period can extend up to 21 days to assess the
reversibility of effects.[6][8]
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« Interpretation of Results: Ocular lesions are scored using a standardized system. The
classification of the substance as an irritant or corrosive depends on the severity and
reversibility of the observed effects.

Visualized Workflows
General Handling Workflow for Oleyl Alcohol
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General Handling Workflow for Oleyl Alcohol
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Caption: A flowchart outlining the safe handling procedure for Oleyl alcohol.
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First Aid Decision-Making for Oleyl Alcohol Exposuredot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Oleyl Alcohol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678992#oleyl-alcohol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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